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The table below summarizes key stability findings and recommended storage conditions for DMSO and

DMSO-based solutions from scientific literature.

Material Key Stability Findings Recommended Storage Conditions Source | Context

| DMSO (General) | Hygroscopic; absorbs moisture which can dilute it and reduce effectiveness. Degrades
under light, especially UV. | « Container: Airtight, opaque, glass container (inert). * Temperature: Room
temperature (stable between 15°C and 30°C). Avoid freezing and extreme heat. * Environment: Dark, dry,
well-ventilated area. Protect from light and moisture. | [1] [2] | | Compounds in DMSO (20mM) |
Probability of observing the intact compound decreases with storage time at room temperature: * 92% after 3
months * 83% after 6 months * 52% after 1 year | For maximum stability of stock solutions, store at low
temperatures (e.g., -20°C) for long-term preservation. Avoid storing at room temperature for extended
periods. | [3] | | D-dimer in Citrated Plasma | No significant difference in levels for the first 24 hours at
25°C. An 8-18% reduction was observed after 48 hours. Stable for up to 240 hours at 4°C and -20°C. | For
short-term storage before analysis, keep at room temperature for <24-48 hours. For longer storage, use

refrigeration (4°C) or freezing (-20°C). | [4] |

Troubleshooting Common DMSO Storage Issues

Here are solutions to frequently encountered problems related to DMSO storage:
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« € Problem: Sample Precipitation or Crystallization

o Solution: This can occur if the DMSO freezes or if the dissolved compound crashes out.
DMSO has a relatively high freezing point of 18.5°C (65.3°F) [2]. Ensure the storage area
remains above this temperature. For concentrated stock solutions, warming and vortexing may
be necessary to fully redissolve compounds before use.

° 0 Problem: Increased Water Content in DMSO

o Solution: DMSO is hygroscopic and readily absorbs water from the atmosphere [1] [2]. This
can lead to hydrolysis of water-sensitive compounds and affect experimental results. Always
use airtight containers, minimize the number of times the container is opened, and consider
storing DMSO over molecular sieves for long-term use.

« € Problem: Contamination or Purity Degradation

o Solution: DMSO can dissolve certain plastics and leach contaminants [1]. Always store
DMSO in glass containers. Exposure to light and high temperatures can also accelerate
chemical degradation. Adhere strictly to the recommended storage conditions of room
temperature and protection from light.

Experimental Protocol: Assessing Compound Stability
in DMSO

This methodology is based on a study that monitored the stability of thousands of compounds in DMSO over

one year [3].

1. Objective: To determine the rate of degradation of a specific test compound when stored as a DMSO

solution at room temperature.

2. Materials:

Test compound

Anhydrous DMSO

Airtight, inert vials (e.g., glass)

Analytical instrument for compound integrity analysis (e.g., LC-MS, HPLC)

3. Procedure:
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e Step 1: Sample Preparation. Prepare a solution of the test compound in anhydrous DMSO at a
standard concentration (e.g., 10-20 mM).

e Step 2: Aliquoting and Storage. Aliquot the solution into multiple airtight vials. Store these vials at a
controlled room temperature (e.g., 25°C).

e Step 3: Time-Point Analysis. Analyze the integrity of the compound at predetermined time points
(e.g., T=0, 1, 3, 6, 9, and 12 months). The T=0 measurement serves as the baseline of 100% stability.

e Step 4: Data Analysis. Use a technique like flow injection analysis with mass spectrometry to detect
the intact compound. Calculate the percentage of the compound remaining at each time point
compared to the T=0 baseline.

4. Data Interpretation:

e Model the data to determine the probability of the compound's integrity over time, similar to the
logistic regression model used in the source study [3]. This allows you to establish a shelf-life for your
specific compound in DMSO.

The workflow for this stability assessment is outlined below.
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Key Considerations for DMSO Use in Drug

Development
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e Impact on Biological Assays: Be aware that DMSO can affect cell line growth and viability. Low
concentrations may stimulate growth, while high concentrations can be inhibitory or toxic [2]. Always
include appropriate DMSO vehicle controls in your experiments.

¢ Regulatory Context for Formal Stability Studies: For formal drug stability testing required for
marketing authorization, regulatory guidelines like ICH Q1A(R2) prescribe specific long-term and
accelerated storage conditions (e.g., 25°C/60% RH or 40°C/75% RH) over periods of 6 to 12 months
[5]. The APS studies mentioned in your search are novel, faster approaches used for internal
decision-making during preclinical development [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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